N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide

• IUPAC Name: N-[4-(2-fluorophenoxy)phenyl]-1-propylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H25FN2O2/c1-2-13-24-14-11-16(12-15-24)21(25)23-17-7-9-18(10-8-17)26-20-6-4-3-5-19(20)22/h3-10,16H,2,11-15H2,1H3,(H,23,25)
• InChI Key: DCKOTCZFEBVQEA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3F
• Molecular Formula: C21H25FN2O2
• Molecular Weight: 356.4 g/mol

Description

N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide, also known as Fluoro-THPVP or 4F-PV9, is a synthetic cathinone that belongs to the class of substituted cathinones. It is a designer drug that has gained popularity in recent years due to its psychoactive effects. The chemical structure of Fluoro-THPVP is similar to that of other cathinones, such as MDPV and α-PVP. However, its effects on the human body are not well understood, and research is ongoing to determine its mechanism of action, biochemical and physiological effects, and potential medical applications.

Mechanism of Action

The mechanism of action of N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide is not well understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, similar to other cathinones. This results in an increase in the levels of these neurotransmitters in the brain, which may be responsible for its psychoactive effects.
Biochemical and Physiological Effects
N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects on the human body. It has been shown to increase heart rate and blood pressure, and may also cause vasoconstriction. Additionally, it has been shown to increase dopamine and norepinephrine levels in the brain, which may be responsible for its psychoactive effects.

Advantages and Limitations for Lab Experiments

N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize in the laboratory. Additionally, it has been shown to have a number of interesting biochemical and physiological effects, which make it a useful tool for studying the effects of dopamine and norepinephrine on the human body. However, one limitation is that its safety and efficacy for medical use are not well understood, and further research is needed to determine its potential therapeutic applications.

Future Directions

There are a number of future directions for research on N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide. One area of research is to determine its safety and efficacy for medical use, particularly in the treatment of pain and psychiatric disorders. Additionally, further research is needed to determine its mechanism of action and its effects on the human body. Finally, research is needed to determine the potential long-term effects of N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide use on the human body, particularly with regard to its potential for addiction and other negative health outcomes.

Synthesis Methods

N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide is synthesized in the laboratory using a multi-step process. The starting material for the synthesis is piperidine, which is reacted with propylamine to form N-propylpiperidine. This compound is then reacted with 4-fluorophenol to form N-propyl-4-fluorophenylpiperidine. The final step in the synthesis is the reaction of N-propyl-4-fluorophenylpiperidine with piperidinecarboxylic acid to form N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide.

Scientific Research Applications

N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide has been the subject of scientific research due to its potential medical applications. It has been shown to have analgesic properties and may be useful in the treatment of pain. Additionally, it has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. However, further research is needed to determine the safety and efficacy of N-[4-(2-fluorophenoxy)phenyl]-1-propyl-4-piperidinecarboxamide for these purposes.